![molecular formula C13H21F2NO4 B2372331 1-((tert-Butoxycarbonyl)amino)-4-(difluoromethyl)cyclohexane-1-carboxylic acid CAS No. 2230798-93-1](/img/structure/B2372331.png)
1-((tert-Butoxycarbonyl)amino)-4-(difluoromethyl)cyclohexane-1-carboxylic acid
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Overview
Description
This compound is also known as 1-[(tert-Butoxycarbonyl)amino]cyclohexanecarboxylic Acid . It has a molecular formula of C12H21NO4 and a molecular weight of 243.30 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H21F2NO4/c1-12(2,3)20-11(19)16-13(10(17)18)6-4-8(5-7-13)9(14)15/h8-9H,4-7H2,1-3H3,(H,16,19)(H,17,18) . This code represents the molecular structure of the compound.Physical and Chemical Properties Analysis
This compound is a solid at 20 degrees Celsius . It should be stored under inert gas at a temperature between 0-10°C . It is sensitive to air and heat .Scientific Research Applications
Synthesis and Structural Analysis
Improved Synthesis Techniques : An improved synthesis method for a derivative of this compound, (1R,3S)-3-[(tert-butoxycarbonyl)amino]cyclohexanecarboxylic acid, was developed. This method utilizes milder and more selective conditions compared to previous approaches (Badland et al., 2010).
Molecular Structure Determination : The crystal structure of a related compound, (1SR, 2RS)-1-[N-tert-butoxycarbonyl)amino]-2-hydroxymethylcylopropane-1-carboxylic acid, was determined, revealing its conformational properties and hydrogen bonding patterns (Cetina et al., 2003).
Chemical Reactions and Applications
Reagent for Acylation : A study on 2(1H)‐Isoquinolinecarboxylic Acid, a derivative, demonstrated its use as a reagent for tert-butoxycarbonylation of acidic substrates like phenols, amine hydrochlorides, and carboxylic acids (Saito & Takahata, 2009).
Synthesis of Novel Amino Acids : Research has been conducted on the synthesis of novel amino acids using this compound as a precursor. For instance, synthesis and resolution of constrained cyclopropane analogs of phenylalanine were achieved using tert-butoxycarbonyl amino acids (Jiménez et al., 2001).
Polymer Science
- Synthesis of Amino Acid-Based Polyacetylenes : The compound has been used in the synthesis of amino acid-derived acetylene monomers, leading to polymers with specific rotations and circular dichroism signals, indicating helical conformation (Gao, Sanda, & Masuda, 2003).
Safety and Hazards
This compound is harmful if swallowed, inhaled, or in contact with skin . It causes skin irritation and serious eye irritation . Safety measures include wearing protective gloves, eye protection, and face protection . If in eyes, rinse cautiously with water for several minutes . If on skin, wash with plenty of soap and water . If skin irritation occurs or eye irritation persists, get medical advice/attention .
Properties
IUPAC Name |
4-(difluoromethyl)-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21F2NO4/c1-12(2,3)20-11(19)16-13(10(17)18)6-4-8(5-7-13)9(14)15/h8-9H,4-7H2,1-3H3,(H,16,19)(H,17,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQCVZDFTQJYTMY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1(CCC(CC1)C(F)F)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21F2NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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